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Compound of Interest

Compound Name: 2-(Pyrrolidin-1-yl)acetic acid

Cat. No.: B1297299

Essential Safety and Handling Guide for 2-
(Pyrrolidin-1-yl)acetic acid

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 2-
(Pyrrolidin-1-yl)acetic acid (CAS No. 6628-74-6). The following procedures are designed to
ensure the safe execution of laboratory operations and mitigate risks associated with this
chemical.

Hazard Identification and Personal Protective
Equipment (PPE)

2-(Pyrrolidin-1-yl)acetic acid hydrochloride is classified as an irritant. It is crucial to use
appropriate personal protective equipment to prevent exposure.

e Hazard Statements:
o H315: Causes skin irritation.[1][2]
o H319: Causes serious eye irritation.[1][2]

o H335: May cause respiratory irritation.[1][2]
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 Precautionary Statements:

o P261: Avoid breathing dust.[1][2]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1][2]

led | . :

PPE Category

Item

Specification

Eye and Face Protection

Safety Glasses with Side
Shields or Goggles

Must be worn at all times when
handling the solid or its

solutions.

Face Shield

Recommended when there is
a risk of splashing, in addition

to safety glasses or goggles.

Hand Protection

Chemical-Resistant Gloves

Nitrile or neoprene gloves are
recommended. Always inspect

gloves for integrity before use.

Body Protection

Laboratory Coat

A standard lab coat should be
worn and buttoned to its full

length.

Chemical-Resistant Apron

Recommended for handling

larger quantities or when there

is a significant risk of splashes.

Respiratory Protection

Dust Mask or Respirator

Use a NIOSH-approved dust
mask or respirator when
handling the solid powder
outside of a chemical fume
hood to avoid inhalation of

dust particles.

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://nj.gov/health/eoh/rtkweb/documents/fs/1626.pdf
https://www.sigmaaldrich.com/SG/en/product/ambeedinc/ambh2d6f5a33?context=bbe
https://nj.gov/health/eoh/rtkweb/documents/fs/1626.pdf
https://www.sigmaaldrich.com/SG/en/product/ambeedinc/ambh2d6f5a33?context=bbe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Chemical and Physical Properties

A summary of the key physical and chemical properties of 2-(Pyrrolidin-1-yl)acetic acid
hydrochloride is provided below.

Property Value

Molecular Formula C6H12CINO2

Molecular Weight 165.62 g/mol [3]

Appearance White to off-white solid[3][4]

Storage Temperature Room temperature, under inert atmosphere[2][4]

Glove Compatibility and Breakthrough Times

While specific breakthrough time data for 2-(Pyrrolidin-1-yl)acetic acid is not readily available,
data for acetic acid can be used as a conservative guide. Breakthrough times can be affected
by glove thickness, temperature, and concentration of the chemical.

. Breakthrough Time for .
Glove Material . . Recommendation
Acetic Acid (Concentrated)

Recommended for splash

_ protection and short-duration
o > 480 minutes (for some tested )
Nitrile Rubber handling. Change gloves
gloves)[5] ) )
immediately upon

contamination.

Recommended for longer

> 480 minutes (for some tested  duration tasks or when greater

Neoprene ) ] ]
gloves) chemical resistance is
required.
) Excellent resistance, suitable
Butyl Rubber > 480 minutes

for prolonged contact.

Note: Always consult the glove manufacturer's specific chemical resistance data.
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Standard Operating Procedure: Preparation of a 1M
Aqueous Solution

This protocol outlines the steps for safely preparing a 1M aqueous solution of 2-(Pyrrolidin-1-
yl)acetic acid hydrochloride.

Materials:

e 2-(Pyrrolidin-1-yl)acetic acid hydrochloride
o Deionized water

e Glass beaker

e Magnetic stir bar and stir plate

e Volumetric flask

e Spatula

* Weighing paper

e Analytical balance

Procedure:

» Preparation: Don all required PPE as specified in Section 1. Ensure a calibrated analytical
balance is available and the work area, preferably a chemical fume hood, is clean and free of
clutter.

» Weighing: Place a piece of weighing paper on the analytical balance and tare. Carefully
weigh the required amount of 2-(Pyrrolidin-1-yl)acetic acid hydrochloride using a clean
spatula.

» Dissolution: Transfer the weighed solid to a beaker containing a magnetic stir bar and
approximately 80% of the final desired volume of deionized water. Place the beaker on a
magnetic stir plate and stir until the solid is completely dissolved.
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o Transfer: Carefully transfer the solution to a volumetric flask of the appropriate size.

¢ Dilution to Volume: Rinse the beaker with a small amount of deionized water and add the
rinsing to the volumetric flask. Repeat this step two more times. Add deionized water to the
volumetric flask until the bottom of the meniscus is on the calibration mark.

e Mixing: Cap the volumetric flask and invert it several times to ensure the solution is
homogeneous.

e Labeling and Storage: Transfer the solution to a properly labeled storage bottle. The label
should include the chemical name, concentration, date of preparation, and your initials. Store
at room temperature.

Operational Workflow
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Safe Handling Workflow for 2-(Pyrrolidin-1-yl)acetic acid

Preparation

Don Appropriate PPE

:

Prepare Workspace in Fume Hood

Handling

Weigh Solid Compound

'

Dissolve in Solvent

:

Transfer and Dilute to Final Volume

Cleanup & Disposal

Decontaminate Glassware

'

Dispose of Waste

:

Remove and Dispose of PPE

'

Wash Hands Thoroughly
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Interrelation of Safety Protocols

2-(Pyrrolidin-1-yl)acetic acid

Identified Hazards
(Skin, Eye, Respiratory Irritant)

Personal Protective Equipment (PPE) Standard Operating Procedures (SOPs) Spill & Disposal Plan

Safe Handling and Use

Minimized Risk of Exposure and Injury

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 2-
(Pyrrolidin-1-yl)acetic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1297299#personal-protective-equipment-for-
handling-2-pyrrolidin-1-yl-acetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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